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Compound of Interest

Compound Name: NMS-P626
Cat. No.: B15620068
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\ J

For Immediate Implementation by Laboratory Personnel

The following procedural guide provides essential safety and logistical information for the
proper disposal of NMS-P626, a potent TrkA inhibitor. Adherence to these protocols is critical
for ensuring personnel safety and environmental protection. This document is intended for
researchers, scientists, and drug development professionals actively using NMS-P626 in a
laboratory setting.

l. Understanding the Hazards

NMS-P626 presents several hazards that necessitate careful handling and disposal. According
to its Safety Data Sheet (SDS), NMS-P626 is classified as:

« Harmful if swallowed (Acute toxicity, Oral: Category 4)
» Causes serious eye damage (Serious eye damage: Category 1)

» Harmful to aquatic life with long lasting effects (Short-term and long-term aquatic hazard:
Category 3)
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These classifications underscore the importance of preventing ingestion, eye contact, and
release into the environment.

Il. Quantitative Hazard Data

Hazard Classification Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed

H318: Causes serious eye

Serious eye damage 1
damage
) H412: Harmful to aquatic life
Acute aquatic hazard 3 ] ]
with long lasting effects
_ _ H412: Harmful to aquatic life
Chronic aquatic hazard 3

with long lasting effects

lll. Personal Protective Equipment (PPE)

Prior to handling NMS-P626 for any purpose, including disposal, all personnel must be
equipped with the following personal protective equipment:

o Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.
» Hand Protection: Chemical-resistant gloves (e.qg., nitrile) are mandatory.
e Body Protection: A standard laboratory coat is required.

IV. Disposal Workflow

The proper disposal of NMS-P626 waste is a multi-step process that must be followed to

ensure safety and compliance.
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Caption: Workflow for the proper disposal of NMS-P626 waste.

V. Step-by-Step Disposal Procedures

1. Waste Segregation:

o Solid Waste: This includes contaminated consumables such as gloves, pipette tips, and
empty vials.
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 Liquid Waste: This includes unused solutions of NMS-P626 and contaminated solvents.
2. Waste Collection:

e Solid Waste: Collect all solid waste in a designated, leak-proof container lined with a
chemically resistant bag.

» Liquid Waste: Collect all liquid waste in a designated, sealed, and clearly labeled waste
container. Do not mix with other incompatible waste streams.

3. Labeling and Storage:

o Clearly label all waste containers with "Hazardous Waste," the name "NMS-P626," and the
associated hazards (e.g., "Toxic," "Harmful to Aquatic Life").

o Store waste containers in a designated, secure secondary containment area away from
incompatible materials.

4. Final Disposal:

e Do not dispose of NMS-P626 down the drain or in regular trash. This is crucial to prevent
environmental contamination.

» Arrange for pickup and disposal by your institution's Environmental Health and Safety
(EH&S) department or a licensed hazardous waste disposal contractor. Always follow your
local and institutional regulations for hazardous waste disposal.

V1. Spill and Emergency Procedures

In the event of a spill:

e Evacuate and Secure: Evacuate the immediate area and restrict access.
o Ventilate: Ensure adequate ventilation.

o Containment: For dry spills, carefully collect the material without creating dust. For liquid
spills, absorb with an inert material (e.g., vermiculite, dry sand).
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o Cleanup: Place all contaminated materials into a sealed, labeled hazardous waste container.
o Decontaminate: Clean the affected area thoroughly.
o Seek Medical Attention:

o Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention
from an ophthalmologist.

o Swallowing: If swallowed, rinse mouth with water and call a poison center or doctor if you

feel unwell.

 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of
NMS-P626]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620068/docs#safeguarding-your-laboratory-
proper-disposal-of-nms-p626]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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